1-benzyl-2-methyl-5-nitro-1H-indole

• IUPAC Name: 1-benzyl-2-methyl-5-nitroindole
• InChI: InChI=1S/C16H14N2O2/c1-12-9-14-10-15(18(19)20)7-8-16(14)17(12)11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key: ZZGYMOCVPOMRLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(N1CC3=CC=CC=C3)C=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol

Description

1-benzyl-2-methyl-5-nitro-1H-indole is a useful research compound. Its molecular formula is C16H14N2O2 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 266.105527694 g/mol and the complexity rating of the compound is 349. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Future Directions

Indole derivatives, including 1-benzyl-2-methyl-5-nitro-1H-indole, have diverse biological activities and immense potential for further exploration for newer therapeutic possibilities. Their broad range of chemical and biological properties makes them an important synthon in the development of new drugs. Future research could focus on developing novel methods of synthesis and exploring their potential applications in treating various disorders.

Synthesis routes and methods I

Procedure details

Hexane was used to wash 80 mg 2.0 mmol) of 60% NaH/mineral oil and 6 mL of DMF was added followed by 352 mg (2.0 mmol) of 2-methyl-5-nitro-1H-indole. After 0.33 hours, 0.24 mL (2.0 mol) of benzyl bromide was added, stirred 0.5 hours and diluted with water. The mixture was extracted with EtOAc, the EtOAc washed with a saturated NaCl solution, dried (MgSO4) and on concentrating at reduced pressure, crystals formed. These were washed with MeOH to give 400 mg (75% yield) of 2-methyl-5-nitro-1-(phenylmethyl)-1H-indole, mp, 150-152° C.

Synthesis routes and methods II

Procedure details

Hexane was used to wash 80 mg (2.0 mmol) of 60% NaH/mineral oil and 6 mL of DMF was added followed by 352 mg (2.0 mmol) of 2-methyl-5-nitro-1H-indole. After 0.33 hours, 0.24 mL (2.0 mmol) of benzyl bromide was added, stirred 0.5 hours and diluted with water. The mixture was extracted with EtOAc, the EtOAc washed with a saturated NaCl solution, dried MgSO4) and on concentrating at reduced pressure, crystals formed. These were washed with MeOH to give 400 mg (75% yield) of 2-methyl-5-nitro-1-(phenylmethyl)-1H-indole, mp, 150°-152° C.